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Abstract
Ethyl 1-(hydroxymethyl)cyclobutane-1-carboxylate is a substituted cyclobutane derivative

with potential applications as a building block in organic synthesis and medicinal chemistry. Its

bifunctional nature, possessing both a hydroxyl group and an ethyl ester, makes it a versatile

intermediate for the introduction of the 1-(hydroxymethyl)cyclobutane-1-carbonyl moiety into

larger molecules. This technical guide provides a comprehensive overview of its chemical

properties, a hypothetical synthesis protocol, and safety information based on available data.

Due to a lack of extensive studies in publicly accessible literature, experimental data for several

physical and spectroscopic properties are currently unavailable.

Chemical Properties
Ethyl 1-(hydroxymethyl)cyclobutane-1-carboxylate, with the CAS number 1195-81-9, is an

organic compound featuring a strained cyclobutane ring.[1] This structural feature can influence
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its reactivity.[1] The molecule's chemical identity and computed properties are summarized

below.

Table 1: Chemical Identifiers and Computed Properties

Property Value Source

IUPAC Name

ethyl 1-

(hydroxymethyl)cyclobutane-1-

carboxylate

PubChem[2]

CAS Number 1195-81-9 PubChem[2]

Molecular Formula C₈H₁₄O₃ PubChem[2]

Molecular Weight 158.19 g/mol PubChem[2]

Canonical SMILES CCOC(=O)C1(CCC1)CO PubChem[2]

InChI Key
PWMQFMMZBJUHID-

UHFFFAOYSA-N
PubChem[2]

Computed XLogP3 0.6 PubChem[2]

Computed Hydrogen Bond

Donor Count
1 PubChem[2]

Computed Hydrogen Bond

Acceptor Count
3 PubChem[2]

Computed Rotatable Bond

Count
3 PubChem[2]

Table 2: Physical Properties
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Property Value Notes

Boiling Point Data not available

Melting Point Data not available

Density Data not available

Solubility Data not available

The presence of a hydroxyl

group suggests potential for

hydrogen bonding, which may

influence its solubility.[1]

Synthesis and Experimental Protocols
A detailed, experimentally validated synthesis protocol for Ethyl 1-
(hydroxymethyl)cyclobutane-1-carboxylate is not readily available in the scientific literature.

However, a plausible synthetic route can be proposed based on established organic chemistry

principles, starting from diethyl cyclobutane-1,1-dicarboxylate.

Hypothetical Synthesis Workflow
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Hypothetical Synthesis of Ethyl 1-(hydroxymethyl)cyclobutane-1-carboxylate

Diethyl cyclobutane-1,1-dicarboxylate

Mono-saponification

1. KOH, EtOH/H₂O
2. Acidic workup

1-(Ethoxycarbonyl)cyclobutane-1-carboxylic acid

Reduction of carboxylic acid

e.g., BH₃·THF or LiAlH₄ (selective reduction)

Ethyl 1-(hydroxymethyl)cyclobutane-1-carboxylate
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General Workflow for Biological Activity Screening

Compound Synthesis and Purification

In vitro Assays
(e.g., enzyme inhibition, receptor binding)

Cell-based Assays
(e.g., cytotoxicity, signaling pathway modulation)

Hit Identification

Lead Optimization

In vivo Studies
(Animal models)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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